Cas no 1187930-04-6 (2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo4,5-cpyridine Hydrochloride)

• Product Name: 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo4,5-cpyridine Hydrochloride
• CAS No: 1187930-04-6
• MF: C₁₂H₁₂BrClN₂O
• MW: 315.593481063843
• MDL: MFCD09997819
• CID: 3168022
• PubChem ID: 74889671
• Update Time: 2025-04-21

2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo4,5-cpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine hydrochloride
• 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine hydrochloride
• 1144AJ
• SB31315
• 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo[4,5-cpyridine hydrochloride
• 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo4,5-cpyridine hydrochloride
• CS-0340348
• 2-(4-Bromophenyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridinehydrochloride
• 2-(4-bromophenyl)-4,5,6,7-tetrahydro-[1,3]oxazolo[4,5-c]pyridine;hydrochloride
• 1187930-04-6
• MFCD09997819
• 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo4,5-cpyridine Hydrochloride

• MDL： MFCD09997819
• Inchi： 1S/C12H11BrN2O.ClH/c13-9-3-1-8(2-4-9)12-15-10-7-14-6-5-11(10)16-12;/h1-4,14H,5-7H2;1H
• InChI Key： VYZUMCLFRFNGOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2CNCCC=2O1.Cl

Computed Properties

• Exact Mass: 313.98215 g/mol
• Monoisotopic Mass: 313.98215 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1
• Molecular Weight: 315.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles